Cas no 2171811-09-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid
• CAS No: 2171811-09-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6258456
• PubChem ID: 165535888
• Update Time: 2025-10-29

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid
• 2171811-09-7
• EN300-1520868
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-16(23(28)27-12-6-7-17(14-27)24(29)30)13-26-25(31)32-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22H,6-7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： ZENXVGODOQGSTN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(N1CCCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid (CAS: 2171811-09-7)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid (CAS: 2171811-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in its structure makes it particularly valuable for solid-phase peptide synthesis (SPPS), a widely used technique in the development of novel peptide-based therapeutics.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its physicochemical properties and ensure its suitability for pharmaceutical applications. Researchers have also explored its role as a building block in the synthesis of complex peptides, highlighting its versatility and efficiency in peptide chain elongation.

In addition to its applications in peptide synthesis, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid has been investigated for its potential in targeted drug delivery systems. The Fmoc group, known for its protective properties, can be selectively removed under mild conditions, making it an ideal candidate for controlled release formulations. Recent preclinical studies have demonstrated its ability to improve the bioavailability and stability of peptide drugs, thereby enhancing their therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale production and commercialization of this compound. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research aims to overcome these hurdles by developing more efficient synthetic routes and exploring novel applications in drug development.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpiperidine-3-carboxylic acid (CAS: 2171811-09-7) represents a promising candidate for various pharmaceutical applications. Its unique structural features and functional versatility make it a valuable tool in peptide synthesis and drug delivery. Continued research and development efforts are expected to further elucidate its potential and pave the way for its integration into mainstream therapeutic strategies.